Cas no 2156805-89-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid
• CAS No: 2156805-89-7
• MF: C₂₄H₂₄F₃NO₄
• MW: 447.446877479553
• CID: 5611881
• PubChem ID: 165932314
• Update Time: 2025-05-21

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3398617
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-(trifluoromethyl)cyclohexyl]acetic acid
• 2156805-89-7
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid

• Inchi： 1S/C24H24F3NO4/c25-24(26,27)15-7-5-6-14(12-15)21(22(29)30)28-23(31)32-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,14-15,20-21H,5-7,12-13H2,(H,28,31)(H,29,30)
• InChI Key： FPBSTSQWTDAHCI-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)(F)F

Computed Properties

• Exact Mass: 447.16574273g/mol
• Monoisotopic Mass: 447.16574273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic Acid (CAS No. 2156805-89-7)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid, identified by its CAS number 2156805-89-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and a trifluoromethyl-substituted cyclohexyl group, both of which contribute to its unique chemical properties and potential biological activities.

The presence of the fluorene moiety in the molecular structure imparts specific electronic and steric characteristics, making it a valuable component in the design of bioactive molecules. Fluorene derivatives are well-known for their stability, solubility, and ability to interact with biological targets in a manner that is both selective and potent. In contrast, the cyclohexyl group, particularly when substituted with a trifluoromethyl group, enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development.

This compound has been extensively studied for its potential applications in medicinal chemistry. The combination of the fluorene and trifluoromethyl groups creates a scaffold that is highly conducive to further functionalization, allowing chemists to tailor its properties for specific therapeutic purposes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research and development.

In the realm of drug discovery, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid has been explored as a lead compound for various therapeutic indications. Its structural features suggest potential activity against a range of biological targets, including enzymes and receptors that play crucial roles in diseases such as cancer, inflammation, and neurodegeneration. The methoxycarbonyl group further enhances its versatility, allowing for easy modifications that can fine-tune its pharmacological profile.

The trifluoromethyl group is particularly noteworthy for its ability to modulate the pharmacokinetic properties of drugs. This substituent can increase binding affinity, prolong half-life, and improve metabolic stability, all of which are desirable attributes in a lead compound. The fluorene moiety also contributes to these properties by providing a stable core structure that can be easily modified without compromising overall integrity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced bioavailability and improved pharmacological efficacy. Compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid exemplify this trend by incorporating fluorine atoms into their structures. These atoms not only enhance the lipophilicity of the molecule but also influence its interactions with biological targets at a molecular level.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorene core, while protecting group strategies have been utilized to handle the reactive functional groups effectively. The trifluoromethyl group is typically introduced via metal-halogen exchange or direct fluorination methods, both of which require careful optimization.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathways. For instance, it has shown potential as an antagonist of enzymes involved in pain signaling or as an agonist of receptors relevant to immune modulation. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are conducted to assess toxicity profiles, pharmacokinetic behavior, and interaction with biological targets. The structural complexity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid presents both challenges and opportunities in this regard. While its intricate framework may complicate synthesis and purification, it also offers numerous possibilities for structural optimization.

The role of computational chemistry has become increasingly prominent in modern drug discovery. Molecular modeling techniques are used to predict how this compound might interact with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme inhibition constants, and other critical parameters that guide experimental design. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can accelerate the development process significantly.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Continued research is expected to uncover new therapeutic applications and refine synthetic methodologies for improved accessibility. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible medical breakthroughs.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-3-(trifluoromethyl)cyclohexylacetic acid (CAS No. 2156805-89-7) represents an exciting advancement in pharmaceutical chemistry with significant implications for drug development across multiple therapeutic areas. Its sophisticated structure offers unique advantages that make it a compelling candidate for further exploration.